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Compound of Interest

Compound Name: 2-Cyclopropoxyacetic acid
CAS No.: 246869-07-8
Cat. No.: B3050267
Get Quote
. J

Executive Summary & Chemical Profile

2-Cyclopropoxyacetic acid is a specialized ether-linked carboxylic acid intermediate used
primarily in medicinal chemistry and drug discovery. Unlike common bulk acids (e.g., acetic
acid), this compound possesses a cyclopropyl ether moiety, which introduces specific stability
and reactivity considerations.

Operational Directive: Treat this substance as a Corrosive Organic Acid with potential peroxide-
forming capability upon prolonged storage. Do not dispose of via sanitary sewer systems,
regardless of pH neutralization.

Chemical Identity & Properties
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Parameter Data

Chemical Name 2-Cyclopropoxyacetic acid

CAS Number 246869-07-8

Molecular Formula CsHsOs

Molecular Weight 116.12 g/mol

Physical State Liquid (typically) or low-melting solid
Primary Hazard Corrosive (Skin/Eye); Irritant

o D002 (Corrosivity) if pH < 2; otherwise Non-
RCRA Classification )
Regulated Organic

Hazard Assessment & Pre-Disposal Validation

Before initiating disposal, you must validate the state of the material. This protocol prevents the
accidental mixing of incompatible waste streams, a leading cause of laboratory accidents.

A. The "Ether" Risk Factor

While less prone to autoxidation than diisopropyl ether, the cyclopropyl ether linkage in 2-
Cyclopropoxyacetic acid presents a theoretical risk of peroxide formation over extended
storage periods.

o Protocol: If the container is >12 months old or shows crystal formation around the cap, DO
NOT OPEN. Contact EHS for remote opening or stabilization.

o Test: For containers in active use, test for peroxides using Quantofix® or similar starch-
iodide strips prior to bulking into waste drums.

B. Compatibility Logic

e Incompatible with: Strong oxidizers (Nitric acid, Peroxides), Strong bases (Sodium
hydroxide), and Cyanides/Sulfides (risk of HCN/H2S gas evolution).

o Compatible with: Other organic acids (Acetic acid, Formic acid) and non-halogenated
organic solvents (if bulking for incineration).
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Step-by-Step Disposal Workflow
Phase 1: Segregation (The "Point of Generation")

Objective: Prevent cross-contamination at the bench level.

« |dentify the Stream: Determine if the waste is "Pure Substance" (unused reagent) or
"Reaction Mixture" (mixed with solvents).

» Select Container: Use an HDPE (High-Density Polyethylene) or glass container. Avoid metal
containers due to acid corrosion.

e Labeling: Apply a hazardous waste label immediately upon the first drop of waste entering
the container.

o Required Fields: "Hazardous Waste," Chemical Name ("2-Cyclopropoxyacetic acid"),
Hazard Class ("Corrosive").

Phase 2: Bulking & Storage

Objective: Maintain compliance with Satellite Accumulation Area (SAA) regulations (40 CFR
262.15).

¢ Secondary Containment: Place the waste bottle in a chemically resistant tray to capture
potential leaks.

o Cap Management: Keep the container tightly closed unless adding waste. Do not leave
funnels in the neck.

¢ Volume Limit: Ensure the SAA does not exceed 55 gallons (approx. 200 L) of hazardous
waste.

Phase 3: Final Handoff

Objective: Transfer custody to licensed disposal contractors.

e PH Check: If the waste is an aqueous mixture, verify pH.[1][2] If pH < 2, it is strictly D002
waste.
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» Manifesting: List as "Waste Corrosive Liquid, Acidic, Organic, N.O.S. (2-
Cyclopropoxyacetic acid).”

o Destruction Method: The preferred method is Fuel Blending/Incineration. This ensures the

complete destruction of the cyclopropyl ring and ether linkage.

Visual Workflow: Waste Stream Decision Tree

The following diagram illustrates the critical decision points for disposing of 2-
Cyclopropoxyacetic acid, ensuring compliance with RCRA regulations.
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Waste Generation:
2-Cyclopropoxyacetic Acid
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Figure 1: Decision logic for the segregation and disposal of 2-Cyclopropoxyacetic acid,
prioritizing peroxide safety checks and proper stream segregation.

Emergency Procedures (Spill Response)

In the event of a spill outside of a fume hood:
e Evacuate & Ventilate: The vapors may be irritating. Clear the immediate area.[1][3]
o PPE: Wear nitrile gloves (double-gloved recommended), safety goggles, and a lab coat.
e Neutralization:
o Do not use water initially (may spread the acid).

o Apply a spill pillow or an acid neutralizer (e.g., Sodium Bicarbonate or Amphoteric
absorbent).

o Note: Expect fizzing (CO: release) during neutralization.

e Cleanup: Once pH is neutral (6—8), sweep/scoop into a hazardous waste bag. Label as
"Debris from Acid Spill."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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